8-[4-(1-morpholin-4-ylethyl)phenyl]quinolin-4-amine

• IUPAC Name: 8-[4-(1-morpholin-4-ylethyl)phenyl]quinolin-4-amine
• InChI: InChI=1S/C21H23N3O/c1-15(24-11-13-25-14-12-24)16-5-7-17(8-6-16)18-3-2-4-19-20(22)9-10-23-21(18)19/h2-10,15H,11-14H2,1H3,(H2,22,23)
• InChI Key: ZLKVCCRLSWGYKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C2=CC=CC3=C(C=CN=C32)N)N4CCOCC4
• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol

Description

8-[4-(1-morpholin-4-ylethyl)phenyl]quinolin-4-amine is a chemical compound that has been extensively studied for its potential use in scientific research. It is also known by its chemical formula, C24H26N2O, and is commonly referred to as MEAQ. MEAQ is a quinoline derivative that has been shown to have a wide range of biochemical and physiological effects, making it an important tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of MEAQ is not fully understood, but it is believed to involve the inhibition of various cellular pathways involved in cancer cell growth and proliferation. It has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
MEAQ has a wide range of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (the growth of new blood vessels), and the modulation of various signaling pathways involved in cellular growth and differentiation. It has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MEAQ in lab experiments is its potent anti-cancer activity, which makes it a valuable tool for studying cancer biology. Additionally, its wide range of biochemical and physiological effects make it a versatile compound for studying a variety of cellular pathways. However, one limitation of using MEAQ in lab experiments is its relatively low solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are many potential future directions for research on MEAQ. One area of interest is the development of more efficient synthesis methods for the compound, which could make it more widely available for research purposes. Additionally, further studies are needed to fully elucidate the mechanism of action of MEAQ and to identify its molecular targets. Finally, there is potential for the development of MEAQ-based therapies for a variety of diseases, including cancer and neurodegenerative diseases.

Scientific Research Applications

MEAQ has been used in a variety of scientific research applications, including the study of cancer, neurodegenerative diseases, and infectious diseases. It has been shown to have potent anti-cancer activity, particularly against breast cancer cells, and has also been studied as a potential treatment for Alzheimer's disease and Parkinson's disease. Additionally, MEAQ has been shown to have antimicrobial activity against a variety of bacterial and fungal pathogens.